Cas no 2137146-16-6 (N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide
• CAS No: 2137146-16-6
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5792231
• PubChem ID: 95037972
• Update Time: 2025-06-12

N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2R)-2-aminocyclopentyl]-2-nitrobenzene-1-sulfonamide
• 2138585-31-4
• rac-N-[(1R,2S)-2-aminocyclopentyl]-2-nitrobenzene-1-sulfonamide
• EN300-1169710
• 2137146-16-6
• EN300-1169243
• N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H15N3O4S/c12-8-4-3-5-9(8)13-19(17,18)11-7-2-1-6-10(11)14(15)16/h1-2,6-9,13H,3-5,12H2/t8-,9+/m1/s1
• InChI Key： CMUXYGLKZHRJGV-BDAKNGLRSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@H]1CCC[C@H]1N)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Additional information on N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide

Introduction to N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide (CAS No. 2137146-16-6)

N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137146-16-6, represents a convergence of stereochemistry, pharmacophore design, and functional group integration, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular framework of N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide is characterized by its chiral center at the 1S,2R configuration of the cyclopentyl ring, which is a critical feature for its biological activity. The presence of both an amine and a nitro group on the benzene ring introduces additional layers of reactivity and potential interactions with biological targets. Furthermore, the sulfonamide moiety at the 1-position enhances solubility and bioavailability, which are essential factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological receptors. Studies suggest that the stereochemical arrangement of the cyclopentyl ring influences its binding to enzymes and receptors, potentially modulating pathways involved in inflammation, pain perception, and neurodegeneration. The nitro group serves as a key pharmacophore, contributing to electron density distribution and redox potential interactions within biological systems.

In the context of medicinal chemistry, N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide exemplifies the strategic design of molecules to optimize pharmacokinetic properties while maintaining high specificity for therapeutic targets. The sulfonamide group not only improves water solubility but also acts as a hinge region for conformational flexibility, allowing the molecule to adopt optimal orientations during receptor binding. These features make it a promising candidate for further development in areas such as immunomodulation and central nervous system (CNS) disorders.

Current research endeavors are focused on synthesizing derivatives of N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide to enhance its pharmacological profile. By leveraging structure-activity relationship (SAR) studies, scientists aim to refine its efficacy while minimizing potential side effects. The nitro group has been particularly studied for its ability to undergo redox transformations, which could be exploited in designing prodrugs or activators that respond to specific physiological conditions.

The chiral purity of N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide is another critical aspect that has been addressed through advanced synthetic methodologies. Enantioselective synthesis ensures that the compound retains its intended stereochemical configuration, which is often pivotal for biological activity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve high enantiomeric excess (ee), ensuring that the compound behaves predictably in biological assays.

Emerging findings from preclinical trials indicate that derivatives of this compound exhibit promising activity in models of chronic inflammatory diseases and neurodegenerative conditions. The sulfonamide moiety appears to modulate cytokine release and inhibit key enzymes involved in inflammatory cascades, while the nitro group may contribute to antioxidant effects. These observations align with growing evidence supporting the role of nitroaromatic compounds in therapeutic applications.

The synthesis and characterization of N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide also highlight advancements in green chemistry principles. Modern synthetic routes emphasize efficiency, scalability, and minimal waste generation. Solvent-free reactions and catalytic methods have been explored to reduce environmental impact while maintaining high yields. Such approaches are increasingly important as pharmaceutical companies strive to align with sustainable practices.

In conclusion,N-(1S,2R)-2-aminocyclopentyl-2-nitrobenzene-1-sulfonamide represents a sophisticated example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of stereochemistry, functional groups, and physicochemical properties positions it as a valuable scaffold for drug discovery. As research progresses, further exploration of its derivatives and mechanisms of action will likely uncover new avenues for treating complex diseases.